N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)cyclopropanesulfonamide

• IUPAC Name: N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]cyclopropanesulfonamide
• InChI: InChI=1S/C11H17N3O2S/c1-14-11(8-2-3-8)6-9(13-14)7-12-17(15,16)10-4-5-10/h6,8,10,12H,2-5,7H2,1H3
• InChI Key: BSVZMOVRAYCIBC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CNS(=O)(=O)C2CC2)C3CC3
• Molecular Formula: C11H17N3O2S
• Molecular Weight: 255.34 g/mol

Description

“N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)cyclopropanesulfonamide” is a complex organic compound. Unfortunately, there is limited information available about this specific compound. It’s important to note that compounds with similar structures, such as those containing a pyrazole moiety, have been studied extensively and are known to have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Scientific Research Applications

Synthesis and Biological Evaluation

The compound N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)cyclopropanesulfonamide is a part of the broader class of sulfonamide-containing 1,5-diarylpyrazole derivatives explored for their potential in inhibiting cyclooxygenase-2 (COX-2). Through extensive structure-activity relationship studies, a number of potent and selective COX-2 inhibitors were identified, with celecoxib being a notable outcome of this research, currently in phase III clinical trials for rheumatoid arthritis and osteoarthritis treatment (Penning et al., 1997).

Antimicrobial Applications

Research has demonstrated the antimicrobial potential of new heterocyclic compounds incorporating a sulfamoyl moiety. A variety of novel compounds were synthesized and evaluated for their antibacterial and antifungal activities, showing promising results. This indicates the potential of this compound derivatives in the development of new antimicrobial agents (Darwish et al., 2014).

Anticancer and CNS Disorders

Another study focused on N-alkylated arylsulfonamide derivatives of (aryloxy)ethyl piperidines, leading to the identification of potent and selective 5-HT7 receptor antagonists and multimodal 5-HT/dopamine receptor ligands. These compounds demonstrated antidepressant-like and pro-cognitive properties in vivo, suggesting their potential utility in treating central nervous system (CNS) disorders (Canale et al., 2016).

Future Directions

The future directions for the study of “N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)cyclopropanesulfonamide” and similar compounds could involve further exploration of their synthesis processes, chemical reactions, mechanisms of action, and potential applications in various fields such as medicinal chemistry and drug discovery.

Mechanism of Action

Target of Action

Similar compounds have been found to target cyclin-dependent kinase 2 in humans .

Biochemical Pathways

Similar compounds have been found to affect various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Pharmacokinetics

Similar compounds have been found to have varying absorption, distribution, metabolism, and excretion properties .

Result of Action

Similar compounds have been found to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .